Cas no 889676-36-2 (N,N-Diethyl 4-bromo-3-methoxybenzamide)

• Product Name: N,N-Diethyl 4-bromo-3-methoxybenzamide
• CAS No: 889676-36-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD08436037
• CID: 719712
• PubChem ID: 25307032
• Update Time: 2025-04-19

N,N-Diethyl 4-bromo-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-diethyl-3-methoxybenzamide
• Benzamide, 4-bromo-N,N-diethyl-3-methoxy-
• N,N-Diethyl 4-bromo-3-methoxybenzamide
• N,N-Diethyl-4-bromo-3-methoxybenzamide
• Benzamide,4-bromo-N,N-diethyl-3-methoxy-
• AKOS015834849
• PS-5874
• DTXSID20649556
• 889676-36-2
• SCHEMBL13732208
• CS-0210966
• N,N-diethyl 4-bromo-3-methoxybenzamide, AldrichCPR
• MFCD08436037
• A861364
• DB-371219
• N,N-DIETHYL 4-BROMO-3-METHOXYBENZAMIDE 98

• MDL： MFCD08436037
• Inchi： 1S/C12H16BrNO2/c1-4-14(5-2)12(15)9-6-7-10(13)11(8-9)16-3/h6-8H,4-5H2,1-3H3
• InChI Key： NWNLRFDXNWIDEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 68-70

N,N-Diethyl 4-bromo-3-methoxybenzamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives